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Compound of Interest

Compound Name: 1,10-Decanediol dimethacrylate

Cat. No.: B1580941

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 1,10-
Decanediol dimethacrylate (CAS No. 6701-13-9). The information is intended to support safe
laboratory practices and risk assessment in research, development, and manufacturing
environments.

Chemical and Physical Properties

1,10-Decanediol dimethacrylate is a long-chain dimethacrylate monomer.[1] It is a
hydrophobic crosslinking agent used to enhance flexibility, toughness, and resistance to
moisture in polymers.[1] It commonly appears as a clear, colorless to pale yellow liquid.[2]

Table 1: Physical and Chemical Properties of 1,10-Decanediol Dimethacrylate
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Property

Value

Molecular Formula

C18H3004

Molecular Weight 310.43 g/mol [3]

Appearance Colorless to light yellow liquid[2][3][4]
Density 1.0 £ 0.1 g/cm3[2]

Boiling Point 386.9 + 15.0 °C at 760 mmHg[2]
Flash Point > 110.5 °C (> 230.9 °F)[3]

Refractive Index 1.459[2]

Storage Temperature 2-8°C[3]

Inhibitor

Typically contains <300 ppm hydroquinone (HQ)

as a stabilizer[3]

Hazard Identification and Classification

1,10-Decanediol dimethacrylate is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are related to skin, eye, and respiratory irritation, as well as skin sensitization and

aguatic toxicity.

Table 2: GHS Hazard Classification for 1,10-Decanediol Dimethacrylate
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Hazard Class Category Hazard Statement
Skin Irritation 2 H315: Causes skin irritation[2]
) o H317: May cause an allergic
Skin Sensitization 1/1B ) ]
skin reaction[2][5]
o H319: Causes serious eye
Eye Irritation 2 o
irritation[2]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[2]
) o H400: Very toxic to aquatic
Acute Aquatic Toxicity 1 )
life[2]
H410: Very toxic to aquatic life
) ) o with long lasting effects[2] /
Chronic Aquatic Toxicity 1/3

H412: Harmful to aquatic life

with long lasting effects[2]

Experimental Protocols for Hazard Determination

While safety data sheets for 1,10-decanediol dimethacrylate cite the hazards listed above,
the specific experimental reports detailing the conditions under which this specific chemical
was tested are not publicly available. However, the classifications are typically determined
based on standardized testing protocols, such as those established by the Organisation for
Economic Co-operation and Development (OECD). The following are representative
methodologies for the key toxicological endpoints.

Skin Irritation

Skin irritation potential is typically assessed using the OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion.[3][6] This test involves applying the substance to the skin of a laboratory
animal, usually an albino rabbit, for a defined period.

Experimental Workflow for Skin Irritation (based on OECD 404)
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Application Observation
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Figure 1: Workflow for OECD 404 Acute Dermal Irritation Test.

Eye Irritation

The potential for a substance to cause eye irritation or damage is generally evaluated using
OECD Test Guideline 405: Acute Eye Irritation/Corrosion.[5][7] This method involves instilling

the test substance into the eye of an albino rabbit.

Skin Sensitization

The classification of 1,10-decanediol dimethacrylate as a skin sensitizer indicates it can
cause an allergic reaction after repeated contact. A common method for this assessment is the
OECD Test Guideline 406: Skin Sensitisation, specifically the Guinea Pig Maximisation Test
(GPMT).[1][4]

Adverse Outcome Pathway (AOP) for Skin Sensitization
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Figure 2: Simplified Adverse Outcome Pathway for Skin Sensitization.

Handling and Storage Precautions

Proper handling and storage procedures are critical to minimize exposure and ensure safety.
e Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[7]

e Handling: Avoid contact with skin, eyes, and clothing.[7] Do not breathe vapors or mist.[7]
Wash hands thoroughly after handling.[7]

» Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[7]
Keep the container tightly closed and protected from light and heat.[2] The material is
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sensitive to light, heat, and radical initiators, which can cause premature polymerization.[2]

Personal Protective Equipment (PPE)

A comprehensive approach to personal safety is mandatory when handling 1,10-decanediol

dimethacrylate.

Personal Protective Equipment (PPE) Workflow

Start: Preparing to Handle
1,10-Decanediol Dimethacrylate

Required PPE B
v —~
. . . Respiratory Protection:
. ) HEIEE | PTEDEET . . Sk'.n Protection: o Required if ventilation is inadequate
Chemical safety goggles or face shield - Chemical-resistant gloves (e.g., nitrile) o mists are generated
(EN 166 or NIOSH approved) - Lab coat or protective clothing .
(NIOSH/MSHA approved respirator)

\ \ /

Proceed with Handling in a
Well-Ventilated Area / Fume Hool

End: Complete Handling Task

Click to download full resolution via product page

Figure 3: Personal Protective Equipment (PPE) Workflow.

First Aid Measures

In case of exposure, immediate action is necessary.

Table 3: First Aid Measures for 1,10-Decanediol Dimethacrylate Exposure
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[7]

Skin Contact

Get medical aid. Flush skin with plenty of water
for at least 15 minutes while removing
contaminated clothing and shoes. Wash clothing

before reuse.[7]

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o S )
respiration. If breathing is difficult, give oxygen.
Get medical aid.[7]
Do NOT induce vomiting. If conscious and alert,
) rinse mouth and drink 2-4 cupfuls of milk or
Ingestion

water. Never give anything by mouth to an

unconscious person. Get medical aid.[7]

Accidental Release and Disposal

Proper procedures must be followed for spills and waste disposal to protect personnel and the

environment.

Spill Response

Spill Response Procedures

© 2025 BenchChem. All rights reserved.

7/10 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spill of 1,10-Decanediol
Dimethacrylate Occurs

Immediate Actions

Gnsure adequate ventilatior)
(Don appropriate PPE]

(Remove ignition sources)

/Containmeg & Cleanup

~

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite)

Collect absorbed material into
a suitable, labeled container
for disposal

Clean the spill area with
soap and water
Disgosal

Dispose of waste according to
local, state, and federal regulations

N J

Click to download full resolution via product page

Figure 4: Logical Flow for Spill Response.
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Disposal

Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste. Disposal must be in accordance with federal, state, and local regulations.[8] Do not
discharge into sewer systems.[8] Unused or waste material may be sent to a licensed chemical
destruction facility.[8]

Stability and Reactivity

o Reactivity: Can undergo hazardous polymerization if exposed to heat, light, or radical
initiators.[2]

o Chemical Stability: Stable under recommended storage conditions, often with the addition of
an inhibitor like hydroquinone.[3]

e Incompatible Materials: Strong oxidizing agents, acid chlorides, acid anhydrides, and
reducing agents.

o Hazardous Decomposition Products: Carbon monoxide and carbon dioxide upon
combustion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 8. Invivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]

 To cite this document: BenchChem. [1,10-Decanediol Dimethacrylate: A Technical Safety and
Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580941#safety-and-handling-precautions-for-1-10-
decanediol-dimethacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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